Cas no 55720-37-1 (1,3,7-Trichloronaphthalene)

1,3,7-Trichloronaphthalene is a chlorinated aromatic hydrocarbon with the molecular formula C₁₀H₅Cl₃. This compound is characterized by its stable polycyclic structure, which contributes to its thermal and chemical resistance. It is primarily used as an intermediate in the synthesis of specialty chemicals, including dyes, flame retardants, and agrochemicals. The presence of three chlorine atoms enhances its reactivity in substitution and coupling reactions, making it a versatile building block in organic synthesis. Its high purity and consistent composition ensure reliable performance in industrial applications. Proper handling is required due to its potential environmental persistence and toxicity. Storage should be in a cool, dry, and well-ventilated area.
1,3,7-Trichloronaphthalene structure
1,3,7-Trichloronaphthalene structure
Product Name:1,3,7-Trichloronaphthalene
CAS No:55720-37-1
MF:C10H5Cl3
MW:231.505699872971
CID:372649
PubChem ID:92351
Update Time:2025-10-31

1,3,7-Trichloronaphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,3,7-trichloro-
    • 1,3,7-Trichloronaphthalene
    • 1,3,7-Trichloronapht
    • 1,3,7-Trichlor-naphthalin
    • 1,3,7-trichloronaphtalene
    • 1,3,7-trichloro-naphthalene
    • 2,6,8-Trichlor-naphthalin
    • Naphthalene,1,3,7-trichloro
    • PCN 21
    • DTXSID00204263
    • CFEUGIGSIREATC-UHFFFAOYSA-N
    • Naphthalene, 1,3,7-trichloro-
    • FT-0675436
    • SCHEMBL20356039
    • 55720-37-1
    • 1,3,7-Trichloronaphthalene #
    • Inchi: 1S/C10H5Cl3/c11-7-2-1-6-3-8(12)5-10(13)9(6)4-7/h1-5H
    • InChI Key: CFEUGIGSIREATC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C2C=CC(=CC2=1)Cl)Cl

Computed Properties

  • Exact Mass: 229.94600
  • Monoisotopic Mass: 229.945683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 110-112°C
  • Boiling Point: 309.3±22.0 °C at 760 mmHg
  • Flash Point: 209.3±17.9 °C
  • Solubility: DMSO (Slightly), Methanol (Slighly)
  • PSA: 0.00000
  • LogP: 4.80000
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,3,7-Trichloronaphthalene Security Information

1,3,7-Trichloronaphthalene Pricemore >>

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Additional information on 1,3,7-Trichloronaphthalene

1,3,7-Trichloronaphthalene (CAS No. 55720-37-1): An Overview of Its Properties, Applications, and Recent Research

1,3,7-Trichloronaphthalene (CAS No. 55720-37-1) is a chlorinated derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH). This compound has gained significant attention in the fields of chemistry and environmental science due to its unique chemical structure and potential applications. In this comprehensive overview, we will delve into the properties, synthesis methods, environmental impact, and recent research developments surrounding 1,3,7-Trichloronaphthalene.

Chemical Structure and Physical Properties

1,3,7-Trichloronaphthalene is characterized by its molecular formula C10H6Cl3. The compound features a naphthalene core with chlorine atoms substituted at the 1, 3, and 7 positions. This specific substitution pattern imparts unique chemical and physical properties to the molecule. At room temperature, 1,3,7-Trichloronaphthalene is a solid with a high melting point and low volatility. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and toluene.

Synthesis Methods

The synthesis of 1,3,7-Trichloronaphthalene can be achieved through various routes. One common method involves the chlorination of naphthalene using chlorine gas in the presence of a catalyst such as ferric chloride. The reaction conditions are carefully controlled to ensure selective chlorination at the desired positions. Another approach involves the use of electrophilic aromatic substitution reactions followed by subsequent chlorination steps. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Environmental Impact and Toxicology

The environmental impact of 1,3,7-Trichloronaphthalene has been a subject of extensive research due to its persistence in the environment and potential toxicity. Studies have shown that this compound can bioaccumulate in aquatic organisms and may pose risks to ecosystems. However, recent research has also highlighted the importance of understanding the specific environmental conditions that influence its behavior. For instance, factors such as pH, temperature, and the presence of other chemicals can significantly affect the fate and transport of 1,3,7-Trichloronaphthalene.

In terms of toxicology, exposure to high concentrations of 1,3,7-Trichloronaphthalene can have adverse effects on human health. Animal studies have reported potential carcinogenic and mutagenic properties associated with this compound. However, it is important to note that these effects are typically observed at very high exposure levels that are unlikely to occur under normal environmental conditions. Ongoing research aims to provide a more comprehensive understanding of the long-term health impacts of exposure to 1,3,7-Trichloronaphthalene.

Analytical Methods and Detection Techniques

The accurate detection and quantification of 1,3,7-Trichloronaphthalene in environmental samples are crucial for assessing its presence and potential risks. Various analytical methods have been developed for this purpose, including gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and high-performance liquid chromatography (HPLC). These techniques offer high sensitivity and selectivity, enabling researchers to detect trace levels of 1,3,7-Trichloronaphthalene in complex matrices.

Potential Applications strong>

1 , 3 , 7 -Trichloronaphthalene strong > has several potential applications across different industries . In materials science , it has been explored for use in the development of novel polymers and coatings due to its chemical stability and resistance to degradation . Additionally , recent studies have investigated its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals . The unique electronic properties of this compound make it an attractive candidate for use in organic electronics , particularly in applications requiring high thermal stability . p > < p >< strong >Recent Research Developments strong > p > < p >The field of research surrounding strong > 1 , 3 , 7 -Trichloronaphthalene strong > is rapidly evolving , with new findings being reported regularly . One area of particular interest is its role in environmental remediation . Researchers are exploring the use of bioremediation techniques involving microorganisms capable of degrading strong > 1 , 3 , 7 -Trichloronaphthalene strong > into less harmful compounds . These studies hold promise for developing sustainable methods to mitigate environmental contamination . p > < p >Another exciting area of research focuses on the use of strong > 1 , 3 , 7 -Trichloronaphthalene strong > as a building block for advanced materials . Scientists are investigating its potential in creating nanomaterials with unique optical and electronic properties . These materials could find applications in areas such as solar energy conversion , sensing technologies , and biomedical devices . p > < p >< strong >Conclusion strong > p > < p >< strong >1 , 3 , 7 -Trichloronaphthalene strong > (CAS No . 55720-37-1) is a versatile compound with a rich history in chemical research . Its unique chemical structure endows it with properties that make it valuable for various applications , from materials science to environmental remediation . While concerns about its environmental impact remain , ongoing research continues to uncover new insights into its behavior and potential uses . As our understanding deepens , it is likely that strong > 1 , 3 , 7 -Trichloronaphthalene strong > will play an increasingly important role in advancing scientific knowledge and technological innovation . p > article > response >

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